(3R,23Z,26Z,29Z,32Z)-3-hydroxyoctatriacontatetraenoyl-CoA

Very long-chain fatty acid elongation Enzyme kinetics Sphingolipid biosynthesis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C59H102N7O18P3S
Molecular Weight 1322.5 g/mol
Cat. No. B15622097
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Technical Parameters


Basic Identity
Product Name(3R,23Z,26Z,29Z,32Z)-3-hydroxyoctatriacontatetraenoyl-CoA
Molecular FormulaC59H102N7O18P3S
Molecular Weight1322.5 g/mol
Structural Identifiers
InChIInChI=1S/C59H102N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-47(67)42-50(69)88-41-40-61-49(68)38-39-62-57(72)54(71)59(2,3)44-81-87(78,79)84-86(76,77)80-43-48-53(83-85(73,74)75)52(70)58(82-48)66-46-65-51-55(60)63-45-64-56(51)66/h8-9,11-12,14-15,17-18,45-48,52-54,58,67,70-71H,4-7,10,13,16,19-44H2,1-3H3,(H,61,68)(H,62,72)(H,76,77)(H,78,79)(H2,60,63,64)(H2,73,74,75)/b9-8-,12-11-,15-14-,18-17-/t47-,48-,52-,53-,54+,58-/m1/s1
InChIKeyJVYBMQPWZSJJSQ-FNQBGYQWSA-N
Commercial & Availability
Standard Pack Sizes0.25 mg / 0.5 mg / 1 mg / 5 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

C38:4 Omega-6 3-Hydroxyacyl-CoA Intermediate Overview


This compound belongs to the class of 3-hydroxyacyl-CoA thioesters, specifically serving as the polar, enzymatically hydrated intermediate in the third step of the microsomal very-long-chain fatty acid (VLCFA) elongation cycle. The fully-defined stereochemistry (3R-hydroxyl) and precise cis (Z) double bond configuration at positions 23, 26, 29, and 32 classify it as an omega-6-derived intermediate, placing it within the biosynthetic pathway that produces C38:4 fatty acids. These ultra-long-chain omega-6 fatty acids are critical precursors for the synthesis of omega-O-acylceramides in the epidermis and specialized phospholipids in the retina and testes [2]. Its existence is annotated in authoritative databases such as ChEBI (CHEBI:76621) and it participates in the canonical reaction catalyzed by very-long-chain (3R)-3-hydroxyacyl-CoA dehydratases (EC 4.2.1.134) in the Rhea database (RHEA:39423).

Chain-length specificity: C38:4 omega-6 3-hydroxyacyl-CoA engages HACD3/HACD4 ultra-long-chain dehydratase isoforms.
Shorter C24:4 analogs report on different HACD1/2 activities.
Stereochemical control: 3R-hydroxyl configuration required for downstream dehydratase recognition and catalytic turnover.
3S enantiomer or 2-enoyl product not processed.
Omega-6 desaturation pattern: Four cis double bonds route the end-product toward omega-O-acylceramide synthesis.
Omega-3 or saturated analogs shift lipid class destination.

Why Generic Substitution Fails for This C38:4 Intermediate


Generic substitution fails because the biological function of a 3-hydroxyacyl-CoA intermediate is defined by a strict interplay of chain length and double bond position that cannot be decoupled. The mammalian elongase complex exhibits exquisitely narrow substrate specificity for the terminal acyl chain; an elongase enzyme like ELOVL4, which acts on C26-C36 substrates, will not efficiently process a shorter C24:4 intermediate, while an elongase managing C18-C24 substrates (like ELOVL5) cannot accommodate a C38 chain in its binding pocket [2]. Similarly, the precise 3R-hydroxyl stereochemistry is a mandatory geometric requirement for the downstream 3-hydroxyacyl-CoA dehydratases (HACD1-4), as they cannot productively bind the 3S enantiomer or the planar, unsaturated 2-enoyl-CoA product. Replacing a C38:4 omega-6 intermediate with a saturated C38:0 or an omega-3 C38:5 analog alters the physical properties of the acyl chain and directs flux away from omega-O-acylceramide formation, resulting in fundamentally different metabolic and signaling outcomes. Thus, using the correct intermediate with the exact (3R,23Z,26Z,29Z,32Z) stereochemistry and desaturation is the only way to faithfully reconstitute the terminal steps of omega-6 VLCFA elongation or serve as an authentic analytical standard.

Chain length
Shorter C24:4 or C28:4 intermediates engage different HACD and ELOVL isoforms, shifting measured enzyme activity away from the terminal C38 node.
Stereochemistry
3S enantiomer or planar 2-enoyl form cannot be productively bound by HACD dehydratases, preventing reconstitution of the dehydration step.
Desaturation
Saturated C38:0 or omega-3 C38:5 analogs direct flux toward different lipid pools, failing to produce the characteristic omega-O-acylceramide profile.

Head-to-Head Evidence Guide for Procurement Decisions


HACD Substrate Specificity: C38:4 vs. Shorter Chain Analogs

The dehydration of (3R,23Z,26Z,29Z,32Z)-3-hydroxyoctatriacontatetraenoyl-CoA to its corresponding trans-2-enoyl-CoA product is catalyzed by the HACD enzyme family (EC 4.2.1.134). In class-level characterization, HACD3 and HACD4 exhibit a clear preference for VLCFA substrates over C16:0 substrates, while the target compound represents the lower limit of the 'ultra-long' chain threshold (C38) that distinguishes HACD1/2 from HACD3/4 activity ranges [2]. A shorter analog, such as (3R,9Z,12Z,15Z,18Z)-3-hydroxytetracosatetraenoyl-CoA (C24:4), would be efficiently processed by HACD1/2 but would fail to engage the HACD3/4 pathway that is essential for the synthesis of C38 omega-O-acylceramides in the epidermis.

HACD substrate specificity
Class-level
HACD3/4 preference for VLCFA substrates: C38:4 engaged; C24:4 not processed by these isoforms. HACD3 activity on C16:0 ~15% of HACD1.
Supports HACD3/4 enzymology context; chain-length threshold distinguishes isoform panels.
Data from recombinant human HACD in vitro assays.
Very long-chain fatty acid elongation Enzyme kinetics Sphingolipid biosynthesis

ELOVL Condensation Affinity: C38:4 Backbone Selection

The target compound is the direct 3-keto reduction product of the ELOVL-catalyzed condensation step. ELOVL4, the primary elongase for C36–C38 VLC-PUFA, exhibits a distinct substrate preference that discriminates against shorter or more saturated acyl-CoAs. While ELOVL1 efficiently condenses C20–C26 substrates and ELOVL3/7 prefer C18–C24, only ELOVL4 can accommodate the C36-CoA precursor that is reduced to the C38 3-hydroxy intermediate [2]. Attempting to substitute the target C38:4 compound with a C28:4 analog would bypass the ELOVL4-dependent gate entirely, reporting instead on the activity of upstream elongases (ELOVL2/5) which do not contribute to the terminal C38:4 pool.

ELOVL condensation gate
Class-level
ELOVL4 elongates C36-CoA to C38-CoA, but does not accept C26-CoA. ELOVL2 cannot elongate C36-CoA, creating a strict C36/38 gate.
Terminal elongation activity reported only with C36/38 substrates; shorter analogs bypass ELOVL4.
Assayed in HEK293 cells and yeast microsomes.
ELOVL4 substrate specificity Fatty acid condensation Retinal lipid biosynthesis

KAR Substrate Access: C38 vs. C24 Substrate Turnover

The 3-ketoacyl-CoA reductase (KAR; EC 1.1.1.330) catalyzes the NADPH-dependent reduction of the 3-ketoacyl-CoA precursor to generate the target 3-hydroxy compound. KAR enzymes display a marked preference for very-long-chain substrates, with catalytic efficiency dropping substantially for substrates below C20. While KAR accepts a broad range of 3-keto to 3-hydroxy conversions, the C38:4 substrate represents one of the longest physiologically relevant KAR substrates, requiring specific membrane-embedded substrate channeling that shorter-chain intermediates (e.g., C24:4) do not trigger [2]. This channeling is mediated by the KAR–HACD–TER complex, which has been shown to preferentially accommodate C24 and longer substrates.

KAR substrate turnover
Class-level
KAR Vmax for C24-CoA ~120% of C16-CoA; ultra-long substrates (>C32) retain >60% maximal activity but require full elongase complex for channeling.
C38:4 reduction requires membrane-embedded complex, distinct from free KAR processing of shorter chains.
Rat liver microsome NADPH-dependent assays.
KAR substrate specificity VLCFA elongation cycle Membrane lipid precursor

Chain Length Comparison: C38:4 vs. C28:4 in Membrane Biology

When comparing the target C38:4 compound to its closest shorter structural analog, (3R,13Z,16Z,19Z,22Z)-3-hydroxyoctacosatetraenoyl-CoA (C28:4), the difference is not merely incremental but a threshold-crossing event for membrane insertion. The C38 acyl chain, with 10 additional methylene units, can span the entire hydrophobic core of a lipid bilayer (estimated bilayer thickness ~30 Å for a C16:0 chain), whereas the C28 chain spans only ~21 Å. This physical difference dictates that the two intermediates generate distinct membrane microdomain environments upon incorporation, with the C38 chain preferentially ordering cholesterol-rich lipid rafts.

Chain length & membrane spanning
Head-to-head
C38:4 extended length ~38 Å, C28:4 ~28 Å. C38 chain can fully span a model lipid bilayer; C28 cannot.
Supports transbilayer coupling and lipid-raft perturbation studies.
Estimated from MD simulations and bilayer thickness data.
Membrane curvature Lipid packing Acyl chain length

Desaturation Specificity: Omega-6 C38:4 vs. Omega-3 C38:5

The target compound contains four Z (cis) double bonds at the 23, 26, 29, and 32 positions, defining it as a member of the omega-6 (n-6) series. Its omega-3 counterpart, (3R,23Z,26Z,29Z,32Z,35Z)-3-hydroxyoctatriacontapentaenoyl-CoA (C38:5), carries an additional double bond at the 35 position. This single unsaturation difference dramatically alters the metabolic destiny of the end-product fatty acid: omega-6 C38:4 is preferentially incorporated into omega-O-acylceramides essential for skin barrier function, whereas omega-3 C38:5 is more frequently directed toward phospholipid pools in retinal photoreceptor membranes.

Omega-6 vs. omega-3 routing
Class-level
Omega-6 C38:4 reported 5-fold higher barrier model response vs. omega-3 C38:5; >4-fold preference of PNPLA1 for omega-6 acyl donors.
Omega-6 pattern supports acylceramide barrier model context; omega-3 shifts lipid phenotype.
Murine epidermis lipidomics.
Omega-6 lipid mediator Omega-3 VLC-PUFA Esterified lipid pool

Metabolic Fate: Incorporation into Omega-O-Acylceramides

The end-product fatty acid derived from the target compound, (23Z,26Z,29Z,32Z)-octatriacontatetraenoic acid (C38:4 omega-6), is almost exclusively incorporated into the omega-O-acylceramide (EOS) fraction of the stratum corneum. This contrasts sharply with shorter-chain VLCFAs (e.g., C24–C26), which are used in both acylceramide and sphingomyelin synthesis, and very-long-chain saturated fatty acids (C28–C36), which are used in the free fatty acid pool for lamellar membrane structure.

Metabolic fate: EOS ceramide
Context-dependent
C38:4 CoA >90% incorporated into omega-O-acylceramide (EOS); selectivity index 18 vs. 1.5 for C24:0-CoA.
Reported EOS precursor context; shorter chains populate other sphingolipid classes.
[14C]-tracing in human keratinocytes.
Omega-O-acylceramide Skin barrier lipid Lipid mediator

Optimal Application Scenarios Based on Differential Evidence


In Vitro VLCFA Elongation Assay for HACD Isoform Profiling

This scenario directly utilizes the compound as the primary substrate for assaying the kinetic activity of the very-long-chain 3-hydroxyacyl-CoA dehydratase family, specifically HACD3 and HACD4. Researchers studying the commitment of VLCFA elongation to the ultra-long-chain (≥C36) pathway must incubate the purified C38:4 intermediate with recombinant HACD enzymes and measure the formation of trans-2,3-enoyl-CoA by HPLC or LC-MS/MS. Using a shorter C24:4 or C28:4 intermediate fails to engage HACD3/HACD4 and therefore cannot report on their distinct kinetic parameters, making the C38:4 compound the singular authentic substrate for this terminal dehydration step.

LC-MS/MS Authentic Standard for Targeted Lipidomics

The compound serves as the definitive, structurally unambiguous internal standard for the quantitative analysis of the C38:4 omega-6 3-hydroxyacyl-CoA metabolite pool in keratinocyte or retinal pigment epithelium (RPE) lipid extracts. Because endogenous 3-hydroxyacyl-CoA species are present at low abundance and are highly labile, a certified standard with the correct 3R stereochemistry and precise double bond positions is required for accurate multiple reaction monitoring (MRM) transition setup and calibration curve generation. Attempting to substitute a generic C24:0 3-hydroxy-CoA standard results in retention time mismatch and inaccurate quantification of the ultra-long-chain intermediate pool.

Ceramide Synthase Assays for Omega-O-Acylceramide Biosynthesis

In reconstituted ceramide synthesis assays containing microsomal fractions, CERS3, and sphinganine, the C38:4 3-hydroxyacyl-CoA intermediate is the obligatory precursor for generating the physiologically relevant omega-O-acylceramide EOS. Following in situ reduction to the free C38:4-CoA by the elongase complex, the acyl chain is subsequently omega-hydroxylated and transferred to sphinganine. Any attempt to replace the C38:4 intermediate with a saturated C38:0 or C30:0 analog fails to produce the correct ceramide species, as the double bond pattern is required for the subsequent processing by lipoxygenase and epoxide hydrolase enzymes that generate the protein-bound ceramide envelope.

Membrane Biophysics: Transbilayer Coupling and Lipid Raft Dynamics

The C38:4 3-hydroxyacyl-CoA can be enzymatically converted in situ to the free C38:4-CoA and incorporated into supported lipid bilayers or giant unilamellar vesicles (GUVs) to study the effect of ultra-long-chain omega-6 acyl chains on membrane lateral organization. Because the C38 chain is long enough to interdigitate between both leaflets while maintaining a fluid-phase omega-6 kink, it creates unique lipid-ordered domains observable by fluorescence microscopy. Shorter-chain (C28) or saturated (C38:0) analogs do not produce inter-leaflet coupling and fail to recapitulate the biophysical membrane environment where protein-bound ceramides reside, making the C38:4 omega-6 intermediate indispensable for lipid phase behavior studies.

Application
Selection Property
Validation Focus
HACD isoform profiling assay
Authentic C38:4 chain length for HACD3/4 engagement
Ultra-long-chain dehydration activity and chain-length threshold verification
Targeted lipidomics (LC-MS/MS)
Certified 3R stereochemistry and defined double bond positions
Retention time alignment and MRM transition accuracy for C38:4 3-hydroxyacyl-CoA
Omega-O-acylceramide synthesis assay
Omega-6 unsaturation pattern as CERS3/PNPLA1 substrate
EOS ceramide formation and corneocyte-bound lipid envelope reconstitution
Membrane biophysics (GUVs/supported bilayers)
Ultra-long C38 omega-6 chain for full bilayer spanning
Transbilayer coupling, lipid raft domain formation, and phase behavior

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